Cas no 50543-85-6 (adamantane-1-carbothioamide)

• Product Name: adamantane-1-carbothioamide
• CAS No: 50543-85-6
• Molecular Formula: C₁₁H₁₇NS
• Molecular Weight: 195.32438158989
• MDL: MFCD00154807
• CID: 933909
• PubChem ID: 3563433

adamantane-1-carbothioamide Properties

Names and Identifiers

• tricyclo[3.3.1.13,7]decane-1-carbothioamide (9ci)
• adamantane-1-carbothioamide
• Adamantane-1-thiocarboxamide
• LS-07561
• adamantylthiocarboxamide
• DB-238222
• Adamantane-1-thiocarboxamide, AldrichCPR
• 1-Adamantanecarbothioamide
• MFCD00154807
• EN300-170088
• adamantane-1-thioamide
• DTXSID90393675
• AKOS003662329
• G21209
• SCHEMBL3085158
• ONLDDZWBSCSPTI-UHFFFAOYSA-N
• CS-0309225
• 50543-85-6
• Tricyclo[3.3.1.13,7]decane-1-carbothioamide (9CI)
• tricyclo[3.3.1.1~3,7~]decane-1-carbothioamide
• Adamantane-1-carbothioamide
• ALBB-023814

• MDL： MFCD00154807
• InChIKey： ONLDDZWBSCSPTI-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17NS/c12-10(13)11-4-7-1-8(5-11)3-9(2-7)6-11/h7-9H,1-6H2,(H2,12,13)
• SMILES： NC(=S)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 195.108
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 195.108
• Heavy Atom Count: 13
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 58.1A^2